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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective
handling of the air-sensitive reagent, methallyltrimethylsilane. Adherence to these
procedures is critical to ensure experimental success, maintain reagent integrity, and ensure
laboratory safety.

Introduction

Methallyltrimethylsilane [H2C=C(CHs)CH:Si(CHs)3] is a versatile organosilicon reagent used
in organic synthesis, particularly for the introduction of the methallyl group. It is a key reagent in
carbon-carbon bond-forming reactions, such as the Hosomi-Sakurai allylation, which allows for
the synthesis of homoallylic alcohols. Due to its sensitivity to air and moisture, proper handling
techniques under an inert atmosphere are essential.

Physical and Chemical Properties

A summary of the key physical and chemical properties of methallyltrimethylsilane is
provided in the table below.
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Property Value

CAS Number 18292-38-1

Molecular Formula C7H16Si

Molecular Weight 128.29 g/mol

Appearance Colorless liquid

Boiling Point 109-111 °C (lit.)

Density 0.73 g/mL at 25 °C (lit.)

Flash Point -6.11 °C (21.0 °F) - closed cup

Safety Information

Methallyltrimethylsilane is a highly flammable liquid and should be handled with extreme care
in a well-ventilated fume hood, away from ignition sources.

Hazard GHS Classification Precautionary Statements

Flammable Liquid, Category 2 P210, P233, P240, P241,

Flammability
(H225) P242, P243

Eyeshields, Faceshields,
Gloves, ABEK (EN14387) P280

respirator filter

Personal Protective Equipment
(PPE)

Always consult the Safety Data Sheet (SDS) for the most up-to-date safety information before
handling this reagent.

Experimental Workflow for Handling Air-Sensitive
Methallyltrimethylsilane

The following diagram illustrates the general workflow for setting up an experiment with air-
sensitive reagents like methallyltrimethylsilane using standard Schlenk line techniques.
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Experimental Workflow for Handling Methallyltrimethylsilane
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Caption: General workflow for handling air-sensitive methallyltrimethylsilane.
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Detailed Experimental Protocols
General Protocol for Handling Methallyltrimethylsilane

This protocol outlines the fundamental steps for transferring methallyltrimethylsilane under
an inert atmosphere.

Materials:

o Methallyltrimethylsilane (in a Sure/Seal™ bottle or similar)

Dry, degassed solvent (e.g., dichloromethane)

Reaction flask with a rubber septum

Schlenk line with a supply of dry nitrogen or argon

Dry syringes and needles

Stir bar

Procedure:

o Glassware Preparation: Ensure all glassware is thoroughly oven-dried (e.g., at 120 °C for at
least 4 hours) and assembled while hot. Allow the glassware to cool to room temperature
under a positive pressure of inert gas.

 Inert Atmosphere: Connect the reaction flask to the Schlenk line. Evacuate the flask and
backfill with inert gas. Repeat this cycle three times to ensure a completely inert atmosphere.

o Solvent Transfer: Using a dry syringe, transfer the required volume of anhydrous solvent to
the reaction flask through the septum.

» Methallyltrimethylsilane Transfer: a. Carefully insert a needle connected to the inert gas
line into the septum of the methallyltrimethylsilane bottle to create a slight positive
pressure. b. Using a second dry, gas-tight syringe with a needle, pierce the septum of the
reagent bottle. c. Slowly withdraw the desired volume of methallyltrimethylsilane. It is good
practice to withdraw a small amount of inert gas into the syringe after the liquid to prevent
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dripping. d. Carefully transfer the methallyltrimethylsilane to the reaction flask by injecting
it through the septum.

Protocol for the Hosomi-Sakurai Reaction with an
Aldehyde

This protocol describes a representative Lewis acid-catalyzed allylation of an aldehyde with
methallyltrimethylsilane to form a homoallylic alcohol.

Materials:

Aldehyde (e.g., benzaldehyde)

Methallyltrimethylsilane

Lewis acid (e.g., Titanium tetrachloride, TiCla)

Anhydrous dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH4Cl) solution
Procedure:

» Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic
stir bar, a rubber septum, and a nitrogen inlet, add the aldehyde (1.0 equiv) and anhydrous
DCM under a nitrogen atmosphere.

e Cooling: Cool the solution to -78 °C in a dry ice/acetone bath.

o Lewis Acid Addition: Slowly add the Lewis acid (e.g., TiCls, 1.0 equiv) dropwise to the stirred
solution. Stir the resulting mixture at -78 °C for 5 minutes.

o Methallyltrimethylsilane Addition: Add methallyltrimethylsilane (1.5 equiv) dropwise to
the reaction mixture.

e Reaction: Allow the reaction to stir at -78 °C for 30 minutes, or until TLC analysis indicates
the consumption of the starting material.
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* Quenching: Quench the reaction by the slow addition of saturated aqueous NH4Cl solution at
-78 °C.

o Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a
separatory funnel and extract with DCM. Wash the combined organic layers with brine, dry
over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel to afford
the desired homoallylic alcohol.

Quantitative Data

The following table summarizes representative yields for the Hosomi-Sakurai reaction of
allyltrimethylsilane with various electrophiles. While specific data for methallyltrimethylsilane
is less systematically reported, its reactivity is analogous, and similar yields can be expected
under optimized conditions.

Electrophile Lewis Acid Solvent Temp (°C) Time Yield (%)

Benzaldehyd i
TiCla DCM -78 0.5h ~89
e

Cyclohexano

TiCla DCM -78tort 2h ~90
ne
Acetophenon ]
TiCla DCM -78tort 2h ~77
e
Benzaldehyd
] AlIBr3/AlMes
e dimethyl DCM rt 24 h 92[1]
(10 mol%)
acetal
Benzaldehyd
_ AlIBrs/AlMes/ _
e dimethyl DCM rt 3h High[1]
CuBr (cat.)
acetal

Note: Yields are based on reactions with allyltrimethylsilane and are provided as a general
guide. Actual yields with methallyltrimethylsilane may vary.
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Signaling Pathway/Reaction Mechanism

The Hosomi-Sakurai reaction proceeds through the activation of the carbonyl electrophile by a
Lewis acid, followed by nucleophilic attack of the allylsilane. The resulting B-silyl carbocation
intermediate is stabilized by the silicon group and subsequently eliminates the silyl group to
form the homoallylic alcohol.
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Hosomi-Sakurai Reaction Mechanism
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Caption: Mechanism of the Hosomi-Sakurai reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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sensitive-methallyltrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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